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Compound of Interest

Compound Name: 1,3-Dimethyl pseudouridine

Cat. No.: B12407706

Essential Safety and Handling Guide for 1,3-
Dimethylpseudouridine

For researchers, scientists, and drug development professionals, the proper handling of
specialized chemical compounds is paramount for laboratory safety and experimental integrity.
This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for 1,3-Dimethylpseudouridine.

Chemical Identifier:

e |[UPAC Name: 1,3-dimethyl-5-((2R,3R,4R,5R)-3,4-dihydroxy-5-
(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione

o CAS Number: Not readily available for 1,3-Dimethylpseudouridine. The closely related N1-
Methylpseudouridine has CAS No. 13860-38-3.[1]

Hazard Identification and Precautionary Measures

While a specific Safety Data Sheet (SDS) for 1,3-Dimethylpseudouridine is not available, the
hazards can be inferred from the closely related compound, N1-Methylpseudouridine. The
primary hazards are anticipated to be:

e Acute Oral Toxicity
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e Skin Corrosion/Irritation[1]

e Serious Eye Damage/Irritation[1]

o Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation[1]

Signal Word: Warning[1]

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash hands thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

¢ P330: Rinse mouth.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory conditions and procedures should be
conducted to determine the appropriate level of PPE.[2] The following table summarizes the
recommended PPE for handling 1,3-Dimethylpseudouridine.
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PPE Category Specific Requirements Rationale

Chemical-resistant gloves
) (e.g., nitrile). Double-gloving To prevent skin contact and
Hand Protection _
may be necessary for absorption.

extensive handling.

] Safety goggles with side- To protect against splashes
Eye and Face Protection ) ) ) )
shields or a face shield.[1] and airborne particles.

Alab coat is mandatory. For

procedures with a higher risk ) ]
) ] ) To protect skin and clothing
Skin and Body Protection of splashes, a chemical- o
_ from contamination.
resistant apron or coveralls

should be worn.

A NIOSH-approved respirator

is recommended, especially

when handling the solid form ) )

) ] ] ] To prevent inhalation of dust or
Respiratory Protection or creating solutions. All
i aerosols.
handling should be performed
in a certified chemical fume

hood.

Operational Plan: Step-by-Step Handling
Procedures

e Preparation:
o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
o Verify that an eyewash station and safety shower are readily accessible.[1]
o Assemble all necessary materials and equipment before starting the procedure.
e Handling:

o Don the appropriate PPE as outlined in the table above.
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o When weighing the solid compound, do so within the fume hood to minimize inhalation
risk.

o To prepare solutions, slowly add the 1,3-Dimethylpseudouridine to the solvent to avoid
splashing.

e Post-Handling:
o Thoroughly clean the work area and any equipment used.
o Remove PPE in the correct order to avoid cross-contamination.
o Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling 1,3-Dimethylpseudouridine
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Caption: Workflow for the safe handling and disposal of 1,3-Dimethylpseudouridine.
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Disposal Plan

Proper disposal of 1,3-Dimethylpseudouridine and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

General Principles:

e Treat 1,3-Dimethylpseudouridine as hazardous chemical waste.[3]

» Never dispose of this chemical down the drain or in the regular trash.[3]

» Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

protocols.[3]

Waste Type

Disposal Container

Disposal Procedure

Solid 1,3-

Dimethylpseudouridine

Labeled hazardous waste

container.

Collect in a clearly labeled,

sealed container.

Solutions containing 1,3-

Dimethylpseudouridine

Labeled hazardous liquid

waste container.

Collect in a compatible, sealed
container. Do not mix with
other waste streams unless

approved by EHS.

Contaminated Labware (e.qg.,

pipette tips, tubes)

Labeled solid hazardous waste

container.

Place all contaminated
disposable items in a
designated hazardous waste

container.

Contaminated PPE (e.g.,

gloves, disposable lab coats)

Labeled solid hazardous waste

container.

Dispose of in a designated

hazardous waste container.

Waste Labeling: All waste containers must be clearly labeled with:

« "Hazardous Waste"[3]

¢ The full chemical name: "1,3-Dimethylpseudouridine”

e The approximate amount of waste.
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e The date of accumulation.

Storage: Store waste containers in a designated, secure area away from general laboratory
traffic until they are collected by the EHS department or a licensed waste disposal contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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